Cas no 1003011-93-5 (1-Hexyl-3-nitro-1H-pyrazole)

1-Hexyl-3-nitro-1H-pyrazole is a nitro-substituted pyrazole derivative with a hexyl chain at the N1 position. This compound is of interest in organic synthesis and pharmaceutical research due to its structural versatility and reactivity. The nitro group enhances electrophilic properties, making it useful in nucleophilic substitution reactions, while the hexyl chain contributes to improved lipophilicity, which can influence solubility and binding interactions. Its stable pyrazole core allows for further functionalization, enabling applications in the development of agrochemicals, pharmaceuticals, and specialty materials. The compound’s well-defined structure and synthetic adaptability make it a valuable intermediate in heterocyclic chemistry.

1-Hexyl-3-nitro-1H-pyrazole structure

Product Name:1-Hexyl-3-nitro-1H-pyrazole

CAS No:1003011-93-5

MF:C₉H₁₅N₃O₂

MW:197.234301805496

MDL:MFCD16810646

CID:4675518

Update Time:2025-10-19

1-Hexyl-3-nitro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

- 1-Hexyl-3-nitro-1H-pyrazole
- 3-nitro-1-hexyl-1H-pyrazole
- VPXHAPJCHMANCA-UHFFFAOYSA-N
- CCCCCCN1C=CC(=N1)[N+]([O-])=O
- MDL： MFCD16810646
- Inchi： 1S/C9H15N3O2/c1-2-3-4-5-7-11-8-6-9(10-11)12(13)14/h6,8H,2-5,7H2,1H3
- InChI Key： VPXHAPJCHMANCA-UHFFFAOYSA-N
- SMILES： [O-][N+](C1C=CN(CCCCCC)N=1)=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 5
Complexity: 181
Topological Polar Surface Area: 63.6

1-Hexyl-3-nitro-1H-pyrazole Pricemore >>

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abcr	AB422753-1 g	1-Hexyl-3-nitro-1H-pyrazole	1003011-93-5		1g	€296.60	2022-03-02
abcr	AB422753-5 g	1-Hexyl-3-nitro-1H-pyrazole	1003011-93-5		5g	€665.80	2022-03-02
abcr	AB422753-10 g	1-Hexyl-3-nitro-1H-pyrazole	1003011-93-5		10g	€978.20	2022-03-02
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